Terminal Olefin vs. Saturated Alkyl Chain
A direct structural comparison highlights the unique synthetic potential of the pent-4-en-1-yl derivative. In contrast, 1-(but-3-en-1-yl)-1H-1,2,4-triazol-3-amine (CAS 1861104-81-5, MW 138.17) presents a shorter alkenyl linker , and 1-pentyl-1H-1,2,4-triazol-3-amine (CAS 1182952-47-1, MW 154.21) is fully saturated . The chain-length and saturation variance directly impact physicochemical properties like logP and the capacity for further covalent modification.
| Evidence Dimension | N-1 Substituent Structure |
|---|---|
| Target Compound Data | pent-4-en-1-yl (C5 chain with terminal alkene) |
| Comparator Or Baseline | 1-pentyl (C5 saturated chain); 1-(but-3-en-1-yl) (C4 chain with terminal alkene) |
| Quantified Difference | Presence of a terminal C=C bond enabling orthogonal reactivity (e.g., thiol-ene) vs. no sp2 carbon (pentyl) or shorter chain length (butenyl). |
| Conditions | Structural formula analysis; SMILES: C=CCCCn1cnc(N)n1 |
Why This Matters
The terminal olefin provides a unique, chemoselective anchor point unavailable on saturated analogs, enabling precise, late-stage diversification for structure-activity relationship (SAR) studies or polymer conjugation.
